Cas no 2229156-15-2 ({1-4-methoxy-3-(trifluoromethyl)phenylcyclobutyl}methanol)

• Product Name: {1-4-methoxy-3-(trifluoromethyl)phenylcyclobutyl}methanol
• CAS No: 2229156-15-2
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• CID: 6308187
• PubChem ID: 165648863
• Update Time: 2025-05-26

{1-4-methoxy-3-(trifluoromethyl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-methoxy-3-(trifluoromethyl)phenylcyclobutyl}methanol
• 2229156-15-2
• {1-[4-methoxy-3-(trifluoromethyl)phenyl]cyclobutyl}methanol
• EN300-1969121

• Inchi： 1S/C13H15F3O2/c1-18-11-4-3-9(7-10(11)13(14,15)16)12(8-17)5-2-6-12/h3-4,7,17H,2,5-6,8H2,1H3
• InChI Key： QLJJJHSRFCOVAJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1(CO)CCC1)OC)(F)F

Computed Properties

• Exact Mass: 260.10241420g/mol
• Monoisotopic Mass: 260.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-4-methoxy-3-(trifluoromethyl)phenylcyclobutyl}methanol

{1-4-Methoxy-3-(Trifluoromethyl)Phenylcyclobutyl}Methanol: A Comprehensive Overview

{1-4-Methoxy-3-(Trifluoromethyl)Phenylcyclobutyl}Methanol, with the CAS registry number 2229156-15-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound is characterized by its unique structure, which incorporates a cyclobutane ring fused to a phenyl group, further substituted with a methoxy and trifluoromethyl group. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of {1-4-Methoxy-3-(Trifluoromethyl)Phenylcyclobutyl}Methanol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic asymmetric synthesis have enabled the construction of the cyclobutane ring with high enantioselectivity, a critical factor for its application in chiral drug discovery. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, leveraging the directing effects of the methoxy group to ensure regioselectivity.

One of the most notable features of this compound is its ability to act as a chiral auxiliary in organic synthesis. The cyclobutane ring serves as a rigid scaffold, facilitating the formation of complex stereochemical arrangements. This property has been exploited in the total synthesis of bioactive natural products, where precise control over stereochemistry is paramount. Recent studies have demonstrated its utility in constructing highly complex molecules with multiple stereocenters, underscoring its potential as a versatile building block in medicinal chemistry.

In terms of physical properties, {1-4-Methoxy-3-(Trifluoromethyl)Phenylcyclobutyl}Methanol exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various synthetic transformations. The trifluoromethyl group contributes significantly to its lipophilicity, enhancing its potential for drug delivery applications.

Recent research has focused on the biological activity of this compound, particularly its role as an inhibitor in enzyme-catalyzed reactions. Studies conducted at leading pharmaceutical research institutions have revealed that it exhibits moderate inhibitory activity against several kinases, making it a promising lead compound for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its therapeutic potential in neurodegenerative diseases.

The environmental impact of {1-4-Methoxy-3-(Trifluoromethyl)Phenylcyclobutyl}Methanol has also been a topic of recent investigation. Researchers have assessed its biodegradability under aerobic and anaerobic conditions, finding that it undergoes slow degradation due to the stability imparted by the trifluoromethyl group. This highlights the need for careful waste management practices when handling this compound in industrial settings.

In conclusion, {1-4-Methoxy-3-(Trifluoromethyl)Phenylcyclobutyl}Methanol stands out as a multifaceted compound with applications spanning synthetic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.